1-(4-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide

• IUPAC Name: 1-(4-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
• InChI: InChI=1S/C11H12FN3O2/c12-8-1-3-9(4-2-8)15-6-7(5-10(15)16)11(13)14-17/h1-4,7,17H,5-6H2,(H2,13,14)
• InChI Key: OEHDFZWAFSZRPC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=NO)N
• Isomeric SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)/C(=N/O)/N
• Molecular Formula: C11H12FN3O2
• Molecular Weight: 237.23 g/mol

Description

1-(4-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. This compound is also known as FIPI, and it is a potent inhibitor of phospholipase D (PLD), which is an essential enzyme involved in various cellular processes.

Scientific Research Applications

1. Met Kinase Inhibitors

The compound has been identified as a potent and selective Met kinase inhibitor. A study by (Schroeder et al., 2009) discusses the discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as Met kinase inhibitors. These compounds demonstrated tumor stasis in Met-dependent human gastric carcinoma models following oral administration and advanced into phase I clinical trials.

2. Antibacterial Agents

Research on pyridonecarboxylic acids, including compounds structurally related to 1-(4-fluorophenyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide, has been conducted to explore their antibacterial properties. The study by (Egawa et al., 1984) synthesized various analogues and found that specific substitutions enhanced their antibacterial activity, suggesting potential for further biological studies.

3. Fluorescent Property Studies

The fluorescent properties of similar compounds, especially imidazo[1,2-a]pyridines and pyrimidines, have been explored. According to (Velázquez-Olvera et al., 2012), these compounds show promising fluorescence emission in both acidic and alkaline media, indicating their potential as biomarkers and photochemical sensors.

4. Heterocycle-Based Molecule Synthesis

The synthesis and characterization of heterocycle-based molecules like this compound are crucial in developing new drugs and materials. A study by (Murthy et al., 2017) discusses such a synthesis process, its potential for non-linear optics applications, and implications in drug development.